Cas no 640725-71-9 (Valopicitabine dihydrochloride)

• Product Name: Valopicitabine dihydrochloride
• CAS No: 640725-71-9
• MF: C₁₅H₂₆Cl₂N₄O₆
• MW: 429.296142101288
• CID: 2851006
• PubChem ID: 11293303
• Update Time: 2025-11-02

Valopicitabine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• Valopicitabine dihydrochloride
• Valopicitabine HCl
• NM283
• 7KNU786IT4
• Valopicitabine dihydrochloride [USAN]
• Valopicitabine dihydrochloride (USAN)
• (2R,3R,4R,5R)-5-(4-amino-2-oxopyrimidin-1(2H)-yl)-4-hydroxy-2-(hydroxymethyl)-4-methyltetrahydrofuran-3-yl L-valinate, dihydrochloride
• NM 283
• valopicitabine dihy-drochloride
• D09028
• Q27268470
• [(2R,3R,4R,5R)-5-(4-amino-2-oxopyrimidin-1-yl)-4-hydroxy-2-(hydroxymethyl)-4-methyloxo
• SCHEMBL1273017
• NM-283 DIHYDROCHLORIDE
• 640725-71-9
• Valopicitabine (dihydrochloride)
• G18566
• CS-0081239
• UNII-7KNU786IT4
• MS-27605
• CHEMBL1743757
• L-VALINE, 3'-ESTER WITH 2'-C-METHYLCYTIDINE, DIHYDROCHLORIDE
• [(2R,3R,4R,5R)-5-(4-amino-2-oxopyrimidin-1-yl)-4-hydroxy-2-(hydroxymethyl)-4-methyloxolan-3-yl] (2S)-2-amino-3-methylbutanoate;dihydrochloride
• DA-78821
• HY-108060A

• Inchi： 1S/C15H24N4O6.2ClH/c1-7(2)10(17)12(21)25-11-8(6-20)24-13(15(11,3)23)19-5-4-9(16)18-14(19)22;;/h4-5,7-8,10-11,13,20,23H,6,17H2,1-3H3,(H2,16,18,22);2*1H/t8-,10+,11-,13-,15-;;/m1../s1
• InChI Key： XENHXZMAOSTXGD-DSMKLBDQSA-N
• SMILES： Cl.Cl.O1[C@H](CO)[C@H]([C@](C)([C@@H]1N1C(N=C(C=C1)N)=O)O)OC([C@H](C(C)C)N)=O

Computed Properties

• Exact Mass: 428.1229399g/mol
• Monoisotopic Mass: 428.1229399g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 607
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 161

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Pyrimidine nucleosides Pyrimidine nucleosides
• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Pyrimidine nucleosides

Additional information on Valopicitabine dihydrochloride

Valopicitabine Dihydrochloride (CAS No. 640725-71-9): A Comprehensive Overview

Valopicitabine dihydrochloride (CAS No. 640725-71-9) is a chemically modified nucleoside analog that has garnered significant attention in the field of antiviral research. This compound, also known as NM283, is a prodrug of 2'-C-methylcytidine, designed to enhance bioavailability and therapeutic efficacy. Its unique chemical structure and mechanism of action make it a promising candidate for addressing viral infections, particularly those caused by RNA viruses.

The molecular formula of Valopicitabine dihydrochloride is C₉H₁₆Cl₂N₄O₄, with a molecular weight of 315.16 g/mol. The compound is typically supplied as a white to off-white crystalline powder, soluble in water and dimethyl sulfoxide (DMSO). Its stability under various pH conditions and compatibility with standard laboratory handling procedures make it a versatile tool for researchers.

One of the most compelling aspects of Valopicitabine dihydrochloride is its potential application in antiviral therapy. The compound functions as a polymerase inhibitor, effectively disrupting viral RNA replication. This mechanism is particularly relevant in the context of emerging viral threats, such as the recent global focus on RNA virus outbreaks. Researchers are increasingly exploring its efficacy against a range of viruses, positioning Valopicitabine dihydrochloride as a key player in next-generation antiviral strategies.

In addition to its antiviral properties, Valopicitabine dihydrochloride has been studied for its pharmacokinetic profile. The dihydrochloride salt form enhances its solubility and absorption, ensuring optimal bioavailability. This characteristic is critical for oral administration, a factor that significantly impacts patient compliance in clinical settings. Studies have shown that the compound achieves sustained plasma concentrations, making it a viable candidate for chronic viral infection management.

The synthesis of Valopicitabine dihydrochloride involves a multi-step process, starting with the modification of cytidine to introduce the 2'-C-methyl group. This modification is crucial for its antiviral activity, as it confers resistance to enzymatic degradation while maintaining high affinity for viral polymerases. The final dihydrochloride salt formation ensures stability and ease of formulation, addressing common challenges in drug development.

From a market perspective, the demand for Valopicitabine dihydrochloride is driven by the growing need for effective antiviral agents. The compound's potential applications extend beyond human medicine, with ongoing research exploring its use in veterinary virology. As the global community continues to prioritize pandemic preparedness, compounds like Valopicitabine dihydrochloride are likely to see increased investment and development.

Safety and toxicity profiles are paramount in the evaluation of any therapeutic agent. Preclinical studies of Valopicitabine dihydrochloride have demonstrated a favorable safety margin, with minimal off-target effects. This is particularly important given the increasing scrutiny on drug safety and the need for compounds that balance efficacy with tolerability. Researchers are also investigating potential synergies with other antiviral agents, aiming to develop combination therapies that enhance overall treatment outcomes.

For those sourcing Valopicitabine dihydrochloride, it is essential to work with reputable suppliers who provide high-purity material and comprehensive analytical data. The compound's stability under recommended storage conditions (typically -20°C, protected from light and moisture) ensures long-term usability, a critical factor for research continuity. Certificates of Analysis (CoA) and detailed technical specifications are indispensable for verifying quality and consistency.

In conclusion, Valopicitabine dihydrochloride (CAS No. 640725-71-9) represents a significant advancement in antiviral research. Its unique properties, combined with the pressing need for innovative antiviral solutions, position it as a compound of considerable interest. Whether for academic research, pharmaceutical development, or clinical applications, Valopicitabine dihydrochloride offers a promising avenue for addressing some of the most challenging viral infections today.